Cas no 1375472-92-6 (9H-Carbazole-3-sulfonamide)

• Product Name: 9H-Carbazole-3-sulfonamide
• CAS No: 1375472-92-6
• MF: C₁₂H₁₀N₂O₂S
• MW: 246.285001277924
• MDL: MFCD19016472
• CID: 5208696
• PubChem ID: 63841147
• Update Time: 2025-11-01

9H-Carbazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole-3-sulfonamide

• MDL： MFCD19016472
• Inchi： 1S/C12H10N2O2S/c13-17(15,16)8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-12/h1-7,14H,(H2,13,15,16)
• InChI Key： OBQSIVXLXFZKTM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2=C1C=CC(S(N)(=O)=O)=C2

Additional information on 9H-Carbazole-3-sulfonamide

Introduction to 9H-Carbazole-3-sulfonamide (CAS No. 1375472-92-6)

9H-Carbazole-3-sulfonamide, identified by the chemical identifier CAS No. 1375472-92-6, is a significant compound in the field of pharmaceutical chemistry and materials science. This heterocyclic aromatic sulfonamide derivative has garnered considerable attention due to its versatile applications and structural properties. The compound belongs to the carbazole family, which is known for its broad spectrum of biological activities and industrial utility.

The molecular structure of 9H-Carbazole-3-sulfonamide consists of a carbazole core substituted with a sulfonamide group at the 3-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for drug design and material development. The sulfonamide moiety, in particular, is a well-known pharmacophore that enhances solubility, bioavailability, and binding affinity in biological systems.

Recent advancements in medicinal chemistry have highlighted the potential of 9H-Carbazole-3-sulfonamide as a lead compound for developing novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting various enzymatic targets, including kinases and proteases, which are implicated in diseases such as cancer and inflammatory disorders. The compound's ability to modulate these targets makes it a promising candidate for further pharmacological investigation.

In materials science, 9H-Carbazole-3-sulfonamide has been explored for its applications in organic electronics and photovoltaic devices. The carbazole moiety is known for its electron-donating properties, which make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Additionally, the sulfonamide group can enhance the thermal stability and mechanical strength of polymer materials, making it useful in advanced coatings and composites.

Recent research has also focused on the synthesis and functionalization of 9H-Carbazole-3-sulfonamide to expand its utility. For instance, derivatives of this compound have been synthesized by introducing additional substituents at various positions on the carbazole ring or modifying the sulfonamide group. These modifications have led to compounds with enhanced biological activity or improved material properties, further demonstrating the versatility of this scaffold.

The synthesis of 9H-Carbazole-3-sulfonamide typically involves multi-step organic reactions, starting from commercially available precursors such as carbazole. Common synthetic routes include sulfonylation followed by amidation or nucleophilic substitution reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

From a computational chemistry perspective, 9H-Carbazole-3-sulfonamide has been studied using various modeling techniques to understand its electronic structure and reactivity. Density functional theory (DFT) calculations have been particularly useful in predicting the compound's spectroscopic properties and interaction with biological targets. These computational studies provide valuable insights into optimizing its design for improved efficacy and selectivity.

The biological activity of 9H-Carbazole-3-sulfonamide has been evaluated through in vitro assays targeting specific enzymes and receptors. Preliminary results suggest that this compound exhibits inhibitory activity against several key enzymes involved in disease pathways. Further preclinical studies are warranted to validate these findings and explore potential therapeutic applications.

In conclusion, 9H-Carbazole-3-sulfonamide (CAS No. 1375472-92-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and functional properties make it a valuable scaffold for drug discovery and material innovation. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemistry.